Cas no 1060199-42-9 (2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one
• CAS No: 1060199-42-9
• MF: C₂₀H₂₁ClN₆O₂
• MW: 412.872742414474
• CID: 6511754
• PubChem ID: 44070758
• Update Time: 2025-06-11

2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one
• AKOS024499241
• 2-(3-chlorophenoxy)-1-[4-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]ethanone
• 2-(3-chlorophenoxy)-1-(4-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)ethanone
• SR-01000921186
• 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one
• 1060199-42-9
• F5123-0806
• SR-01000921186-1

• Inchi： 1S/C20H21ClN6O2/c21-15-2-1-3-16(12-15)29-13-19(28)26-10-8-25(9-11-26)18-7-6-17-22-23-20(14-4-5-14)27(17)24-18/h1-3,6-7,12,14H,4-5,8-11,13H2
• InChI Key： KUOUUWVUXAUSTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC(N1CCN(C2C=CC3=NN=C(C4CC4)N3N=2)CC1)=O

Computed Properties

• Exact Mass: 412.1414516g/mol
• Monoisotopic Mass: 412.1414516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.9Ų

Additional information on 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one

Research Brief on 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one (CAS: 1060199-42-9)

Recent studies have highlighted the significance of 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one (CAS: 1060199-42-9) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyridazine scaffold, has garnered attention due to its potential therapeutic applications, particularly in the modulation of specific biological targets. The compound's structural complexity and functional versatility make it a subject of intense research, with recent investigations focusing on its synthesis, pharmacological properties, and mechanism of action.

The synthesis of 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one involves a multi-step process that emphasizes the importance of regioselective reactions and the optimization of yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in preclinical and clinical studies. Key improvements include the use of novel catalysts and green chemistry approaches, which reduce environmental impact while maintaining high product quality.

Pharmacological evaluations of 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one have revealed its potent activity against a range of biological targets. In particular, the compound has shown high affinity for certain kinase enzymes, which are implicated in various disease pathways. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating these targets, with promising results in models of inflammation, cancer, and neurodegenerative disorders. These findings underscore the compound's potential as a lead candidate for further drug development.

Mechanistic studies have provided insights into the molecular interactions of 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one with its biological targets. Structural analyses, including X-ray crystallography and molecular docking simulations, have elucidated the binding modes and key residues involved in these interactions. These studies have not only enhanced our understanding of the compound's mode of action but also informed the design of derivatives with improved potency and selectivity.

In conclusion, 2-(3-chlorophenoxy)-1-(4-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one (CAS: 1060199-42-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising pharmacological profile, make it a valuable candidate for further research and development. Ongoing studies are expected to explore its therapeutic potential in greater depth, with the aim of translating these findings into clinical applications.